O-Acetylgalanthamine
O-Acetylgalanthamine
Brand Name:
Vulcanchem
CAS No.:
25650-83-3
VCID:
VC0124883
InChI:
InChI=1S/C19H23NO4/c1-12(21)23-14-6-7-19-8-9-20(2)11-13-4-5-15(22-3)18(17(13)19)24-16(19)10-14/h4-7,14,16H,8-11H2,1-3H3/t14-,16-,19-/m0/s1
SMILES:
CC(=O)OC1CC2C3(CCN(CC4=C3C(=C(C=C4)OC)O2)C)C=C1
Molecular Formula:
C19H23NO4
Molecular Weight:
329.4 g/mol
O-Acetylgalanthamine
CAS No.: 25650-83-3
Reference Standards
VCID: VC0124883
Molecular Formula: C19H23NO4
Molecular Weight: 329.4 g/mol
| CAS No. | 25650-83-3 |
|---|---|
| Product Name | O-Acetylgalanthamine |
| Molecular Formula | C19H23NO4 |
| Molecular Weight | 329.4 g/mol |
| IUPAC Name | [(1S,12S,14R)-9-methoxy-4-methyl-11-oxa-4-azatetracyclo[8.6.1.01,12.06,17]heptadeca-6(17),7,9,15-tetraen-14-yl] acetate |
| Standard InChI | InChI=1S/C19H23NO4/c1-12(21)23-14-6-7-19-8-9-20(2)11-13-4-5-15(22-3)18(17(13)19)24-16(19)10-14/h4-7,14,16H,8-11H2,1-3H3/t14-,16-,19-/m0/s1 |
| Standard InChIKey | ZTWNMOVEDXUICV-QOKNQOGYSA-N |
| Isomeric SMILES | CC(=O)O[C@@H]1C[C@H]2[C@@]3(CCN(CC4=C3C(=C(C=C4)OC)O2)C)C=C1 |
| SMILES | CC(=O)OC1CC2C3(CCN(CC4=C3C(=C(C=C4)OC)O2)C)C=C1 |
| Canonical SMILES | CC(=O)OC1CC2C3(CCN(CC4=C3C(=C(C=C4)OC)O2)C)C=C1 |
| Synonyms | Galanthamine Acetate; 6H-Benzofuro[3a,3,2-ef][2]benzazepine Galanthamine Derivative |
| PubChem Compound | 10131512 |
| Last Modified | Nov 11 2021 |
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